Cas no 6976-00-7 (7-Ethyl-2-methyl-4-undecanone)

• Product Name: 7-Ethyl-2-methyl-4-undecanone
• CAS No: 6976-00-7
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 517097
• PubChem ID: 228015
• Update Time: 2025-04-19

7-Ethyl-2-methyl-4-undecanone Chemical and Physical Properties

Names and Identifiers

• 4-Undecanone,7-ethyl-2-methyl-
• 7-ethyl-2-methylundecan-4-one
• 4-Undecanone,7-ethyl-2-methyl
• 7-Aethyl-2-methyl-undecan-4-on
• 7-Ethyl-2-methyl-4-undecanone
• 7-ethyl-2-methyl-undecan-4-one
• CERAPP_57937
• DTXSID00871176
• AKOS017548029
• NSC20571
• SCHEMBL3408361
• 7-Ethyl-2-methyl-4-undecanone #
• NSC-20571
• DTXSID20281157
• 6976-00-7
• 4-Undecanone, 7-ethyl-2-methyl-
• RLGPVWMQXJXBGR-UHFFFAOYSA-N

• Inchi： 1S/C14H28O/c1-5-7-8-13(6-2)9-10-14(15)11-12(3)4/h12-13H,5-11H2,1-4H3
• InChI Key： RLGPVWMQXJXBGR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)CCC(CC)CCCC

Computed Properties

• Exact Mass: 212.21400
• Monoisotopic Mass: 212.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 252.5±0.0 °C at 760 mmHg
• Flash Point: 82.1±12.1 °C
• Refractive Index: 1.432
• PSA: 17.07000
• LogP: 4.59820
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

7-Ethyl-2-methyl-4-undecanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones